benzo[d]thiazol-2-yl(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-(1-methylimidazol-2-yl)sulfonylpiperidin-1-yl]methanone
• InChI: InChI=1S/C17H18N4O3S2/c1-20-11-8-18-17(20)26(23,24)12-6-9-21(10-7-12)16(22)15-19-13-4-2-3-5-14(13)25-15/h2-5,8,11-12H,6-7,9-10H2,1H3
• InChI Key: JFXBXDJFCMGUFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

Benzo[d]thiazol-2-yl(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Anti-Mycobacterial Activity

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, similar to the compound , has been identified as a new anti-mycobacterial chemotype. It shows promising activity against Mycobacterium tuberculosis H37Rv strain, with some compounds exhibiting low cytotoxicity and considerable therapeutic index. This is supported by a quantitative structure-activity relationship established through a CoMFA model (Pancholia et al., 2016).

Antimicrobial Activity

Compounds structurally similar to the query compound, such as 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and their derivatives, have shown variable and modest antimicrobial activity against various strains of bacteria and fungi (Patel et al., 2011).

Corrosion Inhibition

Benzimidazole bearing oxadiazoles, structurally related to the query compound, have demonstrated significant corrosion inhibition properties for mild steel in acidic environments. They show mixed type behaviour and form protective layers on metal surfaces, as confirmed by various physical and theoretical studies (Ammal et al., 2018).

Synthesis and Reactivity

The compound's related derivatives have been used in various synthesis processes, highlighting its versatility. For example, the synthesis of benzimidazothiazoles via palladium-catalyzed carbonylative multicomponent synthesis demonstrates the compound's potential in facilitating complex chemical reactions (Veltri et al., 2016).

Anticancer Activity

Derivatives of benzimidazole, which is structurally related to the query compound, have been studied as potential anticancer agents. These compounds have shown significant cytotoxic activities in various cancer cell lines, indicating the potential of similar compounds in cancer research (Farah et al., 2011).